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Compound of Interest

Compound Name: 4-Nitropyridine-2-carbonyl chloride

CAS No.: 230312-97-7

Cat. No.: B15350007

Get Quote

Executive Summary & Chemical Profile
4-Nitropicolinoyl chloride is a highly reactive electrophile used to introduce the 4-nitropyridine-

2-carbonyl moiety into pharmacophores. Unlike simple benzoyl chlorides, this reagent

possesses two distinct electrophilic sites:

The Acyl Chloride (

): The primary site for amide coupling.

The C4 Position (

): Highly activated for Nucleophilic Aromatic Substitution (

) due to the electron-withdrawing nature of the pyridine nitrogen and the nitro group itself.

The Core Challenge: Uncontrolled reaction conditions often lead to "double reaction" or regio-

isomeric mixtures where the amine nucleophile displaces the nitro group (forming a 4-

aminopicolinamide derivative) rather than just forming the desired amide. This guide provides a

Cold-Controlled Acylation Protocol to maximize chemoselectivity.
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Chemical Structure & Reactivity Map
Formula:

MW: 186.55 g/mol

Storage:

, under Argon/Nitrogen (Hydrolysis sensitive).

Critical Mechanistic Insight: The "Dual-Electrophile"
Risk
Before starting, researchers must visualize the competing pathways. The nitro group at position

4 is a "super-leaving group" in this system.
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Figure 1: Competing reaction pathways.[1][2][3] Path A is desired. Path B occurs if the reaction

is heated or if the amine is highly nucleophilic and present in large excess.

Experimental Protocol: Cold-Controlled Acylation
This protocol is optimized to favor Path A (Acylation) by suppressing the activation energy

required for Path B (

).

Materials
Reagent: 4-Nitropicolinoyl chloride (freshly prepared or commercial).
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Amine: 1.0 equivalent.

Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA). Avoid Pyridine as a solvent, as

it can promote nucleophilic attacks on the ring.

Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

Atmosphere: Dry Nitrogen or Argon.

Step-by-Step Methodology
Step 1: Reagent Preparation (If synthesizing from Acid)
If starting from 4-nitropicolinic acid:

Suspend 4-nitropicolinic acid (1.0 equiv) in anhydrous DCM.

Add Oxalyl Chloride (1.2 equiv) and a catalytic drop of DMF (dimethylformamide).

Stir at room temperature (RT) for 2–3 hours until gas evolution ceases and the solution

clears.

Critical: Evaporate solvent and excess oxalyl chloride completely under vacuum. Re-dissolve

the crude acid chloride in fresh anhydrous DCM. Do not heat above

during evaporation to prevent decomposition.

Step 2: The Coupling Reaction[4]
Setup: In a flame-dried round-bottom flask, dissolve the Amine (1.0 equiv) and DIPEA (1.2 –

1.5 equiv) in anhydrous DCM (0.1 M concentration).

Cooling: Cool the amine solution to

(ice bath). For highly nucleophilic amines (e.g., pyrrolidine, piperidine), cool to

.

Addition: Dissolve the 4-nitropicolinoyl chloride (1.05 equiv) in a minimal amount of DCM.

Add this solution dropwise to the amine mixture over 15–20 minutes.
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Why? Slow addition ensures the concentration of the electrophile remains low relative to

the amine, but the low temperature prevents the amine from attacking the nitro position.

Reaction: Stir at

for 1 hour. Monitor by TLC or LC-MS.

Checkpoint: If the reaction is sluggish, allow it to warm to RT slowly. Do not heat.

Quench: Quench with saturated aqueous

.

Step 3: Work-up and Purification
Extract with DCM (

). Wash combined organics with Brine.

Dry over

and concentrate.

Purification: Flash column chromatography.

Note: The target 4-nitro compound is usually less polar than the

byproduct (which often contains an extra NH group).

Troubleshooting & Optimization Guide
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Observation Diagnosis Corrective Action

Product is deeply colored

(Orange/Red)

Side Reaction. Nitro groups

are usually pale yellow. Deep

colors often indicate amino-

pyridines formed by nitro

displacement.

Repeat reaction at lower

temperature (

). Ensure strict 1:1

stoichiometry of amine.

LC-MS shows Mass [M-

46+Amine]

Nitro Displacement. The amine

has replaced the

group.

Reduce reaction time. Switch

solvent to non-polar DCM

(THF promotes

more than DCM).

Low Yield / Hydrolysis
Wet Solvents. Acid chloride

hydrolyzed to acid.

Use freshly distilled solvents.

Verify acid chloride formation

before coupling (quench a

small aliquot with MeOH and

check for Methyl Ester by

LCMS).

Starting Material Remains Deactivated Acid Chloride.

If the acid chloride was stored,

it may have decomposed. Re-

synthesize fresh using Oxalyl

Chloride/DMF.

Case Study: Synthesis of Kinase Inhibitor Scaffolds
In the synthesis of pyridine-based kinase inhibitors, the 4-position is often derivatized after

amide formation.

Strategy: Use the protocol above to form the 4-nitropicolinamide.

Next Step: Reduce the nitro group to an amine (

or

) or displace the nitro group intentionally with a second nucleophile to create 2,4-
diaminopyridine scaffolds.
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Advantage: Using the acid chloride allows for the formation of the amide bond without

touching the sensitive nitro group, preserving it for orthogonal functionalization later.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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